Cas no 2060044-77-9 (2,4-dimethyloxane-4-carboxylic acid, Mixture of diastereomers)

• Product Name: 2,4-dimethyloxane-4-carboxylic acid, Mixture of diastereomers
• CAS No: 2060044-77-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD30487900
• CID: 4675012
• PubChem ID: 131560629
• Update Time: 2025-11-02

2,4-dimethyloxane-4-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyloxane-4-carboxylic acid
• 2,4-dimethyloxane-4-carboxylic acid, Mixture of diastereomers

• MDL： MFCD30487900
• Inchi： 1S/C8H14O3/c1-6-5-8(2,7(9)10)3-4-11-6/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： ZXTWVDRYEJZPOW-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 46.5

Additional information on 2,4-dimethyloxane-4-carboxylic acid, Mixture of diastereomers

Research Brief on 2,4-Dimethyloxane-4-carboxylic Acid (Mixture of Diastereomers) and Its Implications in Chemical Biology and Medicine

The compound 2,4-dimethyloxane-4-carboxylic acid (CAS: 2060044-77-9), a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This research brief aims to synthesize the latest findings on this compound, focusing on its structural properties, synthetic pathways, and potential applications in drug discovery and development. The compound's unique stereochemical configuration and functional groups make it a promising candidate for further investigation.

Recent studies have highlighted the synthetic challenges associated with 2,4-dimethyloxane-4-carboxylic acid, particularly in achieving high diastereoselectivity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic approach using chiral Lewis acids to enhance the yield and purity of the desired diastereomers. The study reported a 75% yield with a diastereomeric ratio of 3:1, marking a significant improvement over previous methods. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications.

In the context of medicinal chemistry, 2,4-dimethyloxane-4-carboxylic acid has been explored as a building block for the synthesis of bioactive molecules. A recent ACS Medicinal Chemistry Letters article demonstrated its incorporation into a series of protease inhibitors, showing moderate activity against SARS-CoV-2 main protease (M^pro). The study emphasized the compound's role in modulating the inhibitors' binding affinity, suggesting its potential in antiviral drug design. However, further optimization is required to improve selectivity and reduce off-target effects.

Beyond its synthetic and medicinal applications, the compound has also been investigated for its physicochemical properties. A 2024 study in Chemical Communications utilized NMR spectroscopy and X-ray crystallography to elucidate the conformational dynamics of the diastereomers. The findings revealed distinct energy barriers for interconversion, which could influence the compound's stability and bioavailability in biological systems. These insights are invaluable for formulation scientists working on drug delivery systems.

In conclusion, 2,4-dimethyloxane-4-carboxylic acid (2060044-77-9) represents a versatile scaffold with broad applicability in chemical biology and medicine. While recent studies have made strides in its synthesis and functional characterization, gaps remain in understanding its pharmacokinetics and toxicology. Future research should focus on in vivo studies and structure-activity relationships to unlock its full therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications.